Cas no 1368820-94-3 (methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine)

Methyl 2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine is a tertiary amine compound characterized by its branched alkyl and aromatic substitution pattern. The presence of multiple methyl groups on the phenyl ring enhances steric hindrance, potentially influencing reactivity and selectivity in synthetic applications. This structural feature may also contribute to improved stability under certain conditions. The compound’s unique architecture suggests utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or specialty chemicals. Its defined molecular structure allows for precise modifications, making it a candidate for tailored synthetic routes. Further studies are required to fully explore its reactivity profile and potential applications.
methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine structure
1368820-94-3 structure
Product Name:methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine
CAS No:1368820-94-3
MF:C14H23N
MW:205.33912396431
CID:6030886
PubChem ID:82283216
Update Time:2025-11-01

methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine
    • 1368820-94-3
    • EN300-1844013
    • methyl[2-methyl-1-(2,4,5-trimethylphenyl)propan-2-yl]amine
    • Inchi: 1S/C14H23N/c1-10-7-12(3)13(8-11(10)2)9-14(4,5)15-6/h7-8,15H,9H2,1-6H3
    • InChI Key: HCXVVIUAQBWAIQ-UHFFFAOYSA-N
    • SMILES: N(C)C(C)(C)CC1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 205.183049738g/mol
  • Monoisotopic Mass: 205.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

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Additional information on methyl2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine

Comprehensive Overview of Methyl 2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine (CAS No. 1368820-94-3)

Methyl 2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine (CAS No. 1368820-94-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its CAS number 1368820-94-3, belongs to the class of amine derivatives, which are widely studied for their versatility in chemical synthesis and material science. The compound's molecular structure features a trimethylphenyl group attached to a propan-2-ylamine backbone, making it a subject of interest for researchers exploring novel pharmaceutical intermediates and functional materials.

In the context of current scientific trends, methyl 2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine aligns with the growing demand for high-performance chemical building blocks. Researchers are particularly interested in its potential role in the development of advanced polymers and catalysts. The compound's steric hindrance and electronic properties make it a candidate for applications in asymmetric synthesis, a hot topic in modern organic chemistry. Additionally, its lipophilic nature has sparked discussions about its utility in drug delivery systems, a field that has seen exponential growth due to the rise of personalized medicine and nanotechnology.

The synthesis of CAS No. 1368820-94-3 involves multi-step organic reactions, often starting from readily available precursors like 2,4,5-trimethylbenzaldehyde. Recent advancements in green chemistry have also explored more sustainable routes for its production, addressing the global push for environmentally friendly chemical processes. This aligns with the increasing popularity of search terms such as "sustainable chemical synthesis" and "green alternatives in organic chemistry," reflecting the broader societal focus on sustainability.

From a commercial perspective, methyl 2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine is often sourced by pharmaceutical companies and research institutions for exploratory studies. Its CAS registry number 1368820-94-3 is frequently searched in chemical databases, underscoring its relevance in the scientific community. The compound's potential as a chiral auxiliary or ligand in catalysis has also been a topic of discussion in recent academic publications, further cementing its importance in cutting-edge research.

Safety and handling of CAS No. 1368820-94-3 are critical considerations for laboratories and industrial settings. While not classified as a hazardous material, proper storage conditions and personal protective equipment (PPE) are recommended to ensure safe usage. This aligns with the increasing public interest in "chemical safety protocols" and "lab best practices," as evidenced by trending searches in educational and professional forums.

In summary, methyl 2-methyl-1-(2,4,5-trimethylphenyl)propan-2-ylamine (CAS No. 1368820-94-3) represents a fascinating intersection of organic chemistry, materials science, and pharmaceutical research. Its unique properties and potential applications make it a compound worth watching in the evolving landscape of specialty chemicals. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is likely to grow, reflecting the dynamic nature of modern chemical innovation.

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